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Introduction
Aluminum Chlorohydrate (ACH) is a highly effective primary coagulant used in water

purification and wastewater treatment processes.[1][2][3] Its efficacy stems from its ability to

neutralize the surface charge of suspended particles, leading to their aggregation into larger,

settleable flocs.[4][5] This process, known as flocculation, is critical for removing turbidity,

suspended solids, and other contaminants from water.[2][5] This application note provides a

detailed protocol for evaluating the flocculation efficiency of ACH, enabling researchers to

determine optimal dosage and conditions for their specific applications.

The primary method for evaluating flocculation efficiency is the jar test.[6][7][8] This

standardized procedure simulates the coagulation and flocculation processes of a full-scale

water treatment plant, allowing for the systematic evaluation of coagulant performance under

various conditions.[7][8][9] Key parameters assessed include turbidity reduction, floc size and

settling characteristics, and the influence of pH and ACH dosage.[10][11]
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Mechanism of Action
When added to water, Aluminum Chlorohydrate hydrolyzes to form positively charged

polynuclear aluminum species.[1] These species interact with and neutralize the negatively

charged colloidal particles present in the water, such as clays, silts, and organic matter.[1][4]

This charge neutralization destabilizes the suspended particles, allowing them to aggregate.

The polymeric nature of ACH further enhances flocculation by bridging multiple particles

together, forming larger, more robust flocs that settle more rapidly.[4]

Experimental Protocol: Jar Testing for ACH
Flocculation Efficiency
This protocol outlines the standardized jar test procedure to determine the optimal dosage of

Aluminum Chlorohydrate for effective flocculation.

1. Materials and Equipment:

Standard Jar Test Apparatus (e.g., Phipps & Bird) with multiple stirring paddles

Beakers (1000 mL)

Pipettes and graduated cylinders

Turbidimeter

pH meter

Aluminum Chlorohydrate (ACH) stock solution (e.g., 1 g/L)

Raw water sample

Acids and bases for pH adjustment (e.g., 0.1M HCl and 0.1M NaOH)

2. Preparation of ACH Stock Solution:

To prepare a 1 g/L (0.1% w/v) stock solution, accurately weigh 1 gram of ACH and dissolve it

in distilled water to a final volume of 1000 mL.[7]
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For liquid ACH solutions, the specific gravity and concentration must be considered to

calculate the required volume for the stock solution.[7]

3. Jar Test Procedure: a. Sample Preparation: Fill six 1000 mL beakers with the raw water

sample.[12] Place one beaker under each stirring paddle of the jar test apparatus. b. Initial

Measurements: Measure and record the initial turbidity and pH of the raw water sample. c.

Coagulant Dosing: While the paddles are stirring at a rapid mix speed (e.g., 100-120 rpm), add

varying dosages of the ACH stock solution to five of the beakers.[9][12] The sixth beaker will

serve as a control with no ACH added.[12] Typical ACH doses can range from 3 to 100 mg/L.[1]

d. Rapid Mix (Coagulation): Continue the rapid mix for 1 minute to ensure complete dispersion

of the coagulant.[9][12] e. Slow Mix (Flocculation): Reduce the stirring speed to a slow mix

(e.g., 20-40 rpm) for 15-20 minutes.[9][10][12] This gentle agitation promotes the formation of

flocs. f. Sedimentation: Stop the stirring and allow the flocs to settle for a predetermined period,

typically 30 minutes.[9] g. Final Measurements: After sedimentation, carefully collect a

supernatant sample from the top of each beaker and measure the final turbidity and pH.

4. Data Analysis and Interpretation:

Calculate the percent turbidity removal for each ACH dosage using the following formula:

% Turbidity Removal = ((Initial Turbidity - Final Turbidity) / Initial Turbidity) * 100

The optimal ACH dosage is the one that achieves the desired turbidity reduction with the

minimal amount of coagulant.

Observe and record the characteristics of the floc in each beaker during the slow mix and

settling phases (e.g., size, density, and settling rate).

Data Presentation
The quantitative data from the jar test should be summarized in a structured table for easy

comparison.
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Beaker
No.

ACH
Dosage
(mg/L)

Initial
pH

Final pH
Initial
Turbidit
y (NTU)

Final
Turbidit
y (NTU)

%
Turbidit
y
Remova
l

Floc
Charact
eristics

1

(Control)
0 7.2 7.1 50.5 48.2 4.6%

No

visible

floc

2 10 7.2 6.9 50.5 15.1 70.1%
Small,

fine floc

3 20 7.2 6.8 50.5 5.3 89.5%

Medium,

distinct

floc

4 30 7.2 6.7 50.5 1.8 96.4%

Large,

dense

floc

5 40 7.2 6.6 50.5 2.1 95.8%

Large,

but

slightly

re-

disperse

d

6 50 7.2 6.5 50.5 2.5 95.0%

Overdos

ed, poor

settling

Note: The data presented in this table is for illustrative purposes only. Actual results will vary

depending on the raw water quality and experimental conditions.
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Caption: Workflow for evaluating ACH flocculation efficiency.
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Diagram of Aluminum Chlorohydrate Flocculation Mechanism:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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